2-(Ethylamino)-5-nitrobenzonitrile

• Molecular Formula: C9H9N3O2
• Molecular Weight: 191.19 g/mol
• IUPAC Name: 2-(ethylamino)-5-nitrobenzonitrile
• InChI: InChI=1S/C9H9N3O2/c1-2-11-9-4-3-8(12(13)14)5-7(9)6-10/h3-5,11H,2H2,1H3
• InChI Key: RTVLIIJOTZRFTI-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=C(C=C(C=C1)[N+](=O)[O-])C#N

Description

2-(Ethylamino)-5-nitrobenzonitrile is a nitrile-substituted aromatic compound featuring an ethylamino group at the 2-position and a nitro group at the 5-position of the benzene ring.

The ethylamino group introduces secondary amine functionality, which can influence solubility, reactivity, and intermolecular interactions. The nitro group is electron-withdrawing, enhancing the electrophilic character of the aromatic ring, making it amenable to nucleophilic substitution or reduction reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Ethylamino)-5-nitrobenzonitrile typically involves the nitration of 2-(ethylamino)benzonitrile. The nitration process can be carried out using a mixture of concentrated nitric acid and sulfuric acid under controlled temperature conditions. The reaction is exothermic and requires careful monitoring to prevent overheating and decomposition of the reactants .

Industrial Production Methods

Industrial production of 2-(Ethylamino)-5-nitrobenzonitrile follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and equipment to ensure high yield and purity of the final product. The reaction conditions are optimized to achieve efficient nitration while minimizing by-products and waste .

Chemical Reactions Analysis

Types of Reactions

2-(Ethylamino)-5-nitrobenzonitrile undergoes various chemical reactions, including:

Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a catalyst like palladium on carbon.

Substitution: The ethylamino group can participate in nucleophilic substitution reactions, where it can be replaced by other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Reduction: Hydrogen gas, palladium on carbon catalyst, and suitable solvents like ethanol or methanol.

Substitution: Nucleophiles such as halides, amines, or thiols in the presence of a base like sodium hydroxide or potassium carbonate.

Major Products Formed

Reduction: 2-(Ethylamino)-5-aminobenzonitrile.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Based on the search results, here's what is known about the applications of the compound 2-(Ethylamino)-5-nitrobenzonitrile:

General Information
2-(Ethylamino)-5-nitrobenzonitrile is a chemical compound with the molecular formula $C_9H_9N_3O_2$ and a molecular weight of 191.19 .

Applications
While the primary application of 2-(Ethylamino)-5-nitrobenzonitrile isn't explicitly detailed in the search results, some potential applications can be inferred from the context of similar compounds and related research areas:

• OLED (Organic Light Emitting Diodes) The search result mentions "OLED" under the application section for a related compound, 3-(Ethylamino)-4-nitrobenzonitrile . This suggests a potential application of ethylamino-nitrobenzonitrile compounds in organic electronics.
• Synthesis of other compounds: 2-(Ethylamino)-5-nitrobenzonitrile is a building block for creating other more complex molecules.
• Research Reagent: Chemical compounds with similar structures, such as thiazoles and naphthoquinones, have diverse biological applications, including anticancer and antimicrobial activities . Therefore, 2-(Ethylamino)-5-nitrobenzonitrile might be used in scientific research for synthesizing related compounds or investigating their biological properties.

Safety Information
While specific safety information for 2-(Ethylamino)-5-nitrobenzonitrile was not found, a related compound, N-Ethylaminoethanol, is classified with the following hazards :

• Harmful if swallowed
• Toxic in contact with skin
• Causes severe skin burns and eye damage
• Causes serious eye damage

Mechanism of Action

The mechanism of action of 2-(Ethylamino)-5-nitrobenzonitrile involves its interaction with specific molecular targets and pathways. The nitro group can undergo bioreduction to form reactive intermediates that can interact with cellular components, leading to various biological effects. The ethylamino group can also participate in hydrogen bonding and other interactions with target proteins, influencing their activity and function .

Comparison with Similar Compounds

Structural and Functional Differences

• Amino Group Variations: Ethylamino vs. Benzylamino: The ethyl group (C2H5) in 2-(Ethylamino)-5-nitrobenzonitrile is less sterically hindered compared to the benzyl group (C6H5CH2) in its benzylamino analog. Thioether vs. Amino Linkages: The thioether group in 2-[(4-Chlorophenyl)thio]-5-nitrobenzonitrile introduces sulfur, which can participate in redox reactions, unlike the amine-linked analogs .

Physicochemical Properties

• Molecular Weight and Solubility: Smaller substituents (e.g., ethylamino) generally result in lower molecular weights and higher aqueous solubility. For instance, 2-(Ethylamino)-5-nitrobenzonitrile (MW 192.20) is lighter than 2-(Benzylamino)-5-nitrobenzonitrile (MW 253.26) . The dimethylaminopropyl group in 2-{[3-(Dimethylamino)propyl]amino}-5-nitrobenzonitrile introduces a tertiary amine, enhancing water solubility via protonation at physiological pH .
• Stability and Storage: Most nitrobenzonitriles require storage at +4°C to prevent degradation, as noted for 2-(Benzylamino)-5-nitrobenzonitrile .

Biological Activity

2-(Ethylamino)-5-nitrobenzonitrile is an organic compound with notable biological activity, primarily attributed to its unique structural features, including a nitro group and an ethylamino substituent. This article delves into its biological interactions, potential therapeutic applications, and relevant research findings.

Chemical Structure and Properties

• Molecular Formula : C$_{11}$H$_{12}$N$_{4}$O$_{2}$
• Molecular Weight : Approximately 220.23 g/mol
• Functional Groups : Nitro group (-NO$_2$), Ethylamino group (-NH(C$_2$H$_5$))

The nitro group is known for participating in redox reactions, while the ethylamino group facilitates hydrogen bonding with biomolecules, enhancing the compound's interaction profile with various biological targets.

The biological activity of 2-(Ethylamino)-5-nitrobenzonitrile is primarily linked to its ability to interact with enzymes and other proteins. The nitro moiety can undergo reduction to form reactive intermediates that may covalently bind to cellular macromolecules, leading to cellular damage or modulation of signaling pathways .

Biological Activity Overview

Research indicates that 2-(Ethylamino)-5-nitrobenzonitrile exhibits several biological activities:

• Antimicrobial Activity : Nitro compounds are often effective against a range of microorganisms. The mechanism typically involves the reduction of the nitro group, leading to the formation of toxic intermediates that damage DNA and induce cell death .
• Enzyme Inhibition : The compound has shown potential as an enzyme inhibitor, which could be beneficial in drug development for conditions like cancer or infectious diseases.
• Cytotoxicity : Studies suggest that this compound may possess cytotoxic properties against certain cell lines, making it a candidate for further investigation in cancer therapeutics .

In Vitro Studies

• Cell Line Testing : In vitro assays demonstrated that 2-(Ethylamino)-5-nitrobenzonitrile can inhibit vascular smooth muscle cell proliferation, a key factor in atherosclerosis progression. Concentrations ranging from 200 µM to 2 mM were tested, showing significant effects on cell viability and apoptosis markers like caspase activity .
• Antiparasitic Activity : Research into similar nitro compounds has revealed promising results against Trypanosoma cruzi, the causative agent of Chagas disease. Compounds with structural similarities to 2-(Ethylamino)-5-nitrobenzonitrile have demonstrated effectiveness in reducing parasitemia in infected models, suggesting potential applications in treating parasitic infections .

Comparative Analysis

The following table summarizes the biological activities of structurally related compounds:

Compound Name	Structural Features	Biological Activity
2-(Ethylamino)-5-nitrobenzonitrile	Ethylamino at 2-position; Nitro at 5-position	Potential enzyme inhibition; Cytotoxicity
2-(Methylamino)-5-nitrobenzonitrile	Methyl instead of ethyl amino group	Varies; potential for different enzyme interactions
3-(Ethylamino)-4-nitrobenzonitrile	Ethylamino at 3-position; Nitro at 4-position	Different reactivity; potential for antimicrobial activity
4-(Ethylamino)-3-nitrobenzonitrile	Ethylamino at 4-position; Nitro at 3-position	Unique interactions based on substitution pattern

This comparison highlights the diverse biological activities influenced by structural variations among nitrobenzene derivatives.